molecular formula C17H16N2O3 B8623677 1H-1-Benzazepine, 2,3,4,5-tetrahydro-1-(4-nitrobenzoyl)- CAS No. 137975-23-6

1H-1-Benzazepine, 2,3,4,5-tetrahydro-1-(4-nitrobenzoyl)-

Cat. No.: B8623677
CAS No.: 137975-23-6
M. Wt: 296.32 g/mol
InChI Key: CXAYHVHFWUANGH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1H-1-Benzazepine, 2,3,4,5-tetrahydro-1-(4-nitrobenzoyl)- is a useful research compound. Its molecular formula is C17H16N2O3 and its molecular weight is 296.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1H-1-Benzazepine, 2,3,4,5-tetrahydro-1-(4-nitrobenzoyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-1-Benzazepine, 2,3,4,5-tetrahydro-1-(4-nitrobenzoyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

137975-23-6

Molecular Formula

C17H16N2O3

Molecular Weight

296.32 g/mol

IUPAC Name

(4-nitrophenyl)-(2,3,4,5-tetrahydro-1-benzazepin-1-yl)methanone

InChI

InChI=1S/C17H16N2O3/c20-17(14-8-10-15(11-9-14)19(21)22)18-12-4-3-6-13-5-1-2-7-16(13)18/h1-2,5,7-11H,3-4,6,12H2

InChI Key

CXAYHVHFWUANGH-UHFFFAOYSA-N

Canonical SMILES

C1CCN(C2=CC=CC=C2C1)C(=O)C3=CC=C(C=C3)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5.0 g of 1,2,3,4-tetrahydro-5H-1-benzazepine and 5.91 ml of triethylamine in 50 ml of dichloromethane, chilled in an ice bath, is added, dropwise, 6.32 g of 4-nitrobenzoyl chloride in 75 ml of dichloromethane. The mixture is stirred at 0° C. for 1.5 hr and then at room temperature for 18 hours. The mixture is washed with H2 O, 1M HCl, 1M NaOH and dried (Na2SO4). The solvent is removed and the residue re-crystallized from ethanol with the aid of activated carbon to give 7.75 g of light yellow crystals, m.p. 148.5°-150.5° C.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
5.91 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
6.32 g
Type
reactant
Reaction Step Two
Quantity
75 mL
Type
solvent
Reaction Step Three

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